Cas no 438475-37-7 (4-(2-Chloroethyl)-1H-pyrazole)

4-(2-Chloroethyl)-1H-pyrazole structure

4-(2-Chloroethyl)-1H-pyrazole structure

Product Name:4-(2-Chloroethyl)-1H-pyrazole

CAS No:438475-37-7

MF:C₅H₇ClN₂

MW:130.575479745865

MDL:MFCD08059907

CID:830449

PubChem ID:19068894

Update Time:2025-04-19

4-(2-Chloroethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-(2-Chloroethyl)-1H-pyrazole
- 4-(2-chloroethyl)-1H-pyrazole(SALTDATA: HCl)
- A826431
- DTXSID00597788
- AS-59983
- STL583934
- EN300-51357
- 438475-37-7
- D95803
- MFCD08059907
- CHEMBRDG-BB 4013290
- SCHEMBL16032434
- CS-0452522
- DB-070478
- AKOS006227940
- MDL： MFCD08059907
- Inchi： 1S/C5H7ClN2/c6-2-1-5-3-7-8-4-5/h3-4H,1-2H2,(H,7,8)
- InChI Key： KBGYVEMTQPFYBN-UHFFFAOYSA-N
- SMILES： ClCCC1C=NNC=1

Computed Properties

Exact Mass: 130.03000
Monoisotopic Mass: 130.0297759g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 67.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 28.7Å²

Experimental Properties

PSA: 28.68000
LogP: 1.19100

4-(2-Chloroethyl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM281728-1g	4-(2-Chloroethyl)-1H-pyrazole	438475-37-7	95%	1g	$320	2023-02-02
Chemenu	CM281728-5g	4-(2-Chloroethyl)-1H-pyrazole	438475-37-7	95%	5g	$1008	2023-02-02
abcr	AB493125-250 mg	4-(2-Chloroethyl)-1H-pyrazole, 95%; .	438475-37-7	95%	250MG	€231.60	2022-07-29
abcr	AB493125-1 g	4-(2-Chloroethyl)-1H-pyrazole, 95%; .	438475-37-7	95%	1g	€229.40	2023-04-19
abcr	AB493125-5 g	4-(2-Chloroethyl)-1H-pyrazole, 95%; .	438475-37-7	95%	5g	€746.40	2023-04-19
eNovation Chemicals LLC	D527399-1g	4-(2-Chloroethyl)-1H-pyrazole	438475-37-7	97%	1g	$160	2024-05-23
eNovation Chemicals LLC	D962453-500mg	4-(2-CHLOROETHYL)-1H-PYRAZOLE	438475-37-7	95%	500mg	$360	2024-06-05
eNovation Chemicals LLC	D962453-1g	4-(2-CHLOROETHYL)-1H-PYRAZOLE	438475-37-7	95%	1g	$720	2024-06-05
Alichem	A049002886-250mg	4-(2-Chloroethyl)-1H-pyrazole	438475-37-7	95%	250mg	$391.40	2023-09-01
Chemenu	CM281728-250mg	4-(2-Chloroethyl)-1H-pyrazole	438475-37-7	95%	250mg	$355	2021-08-18

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